Cas no 2111472-92-3 (methyl 5-(1H-pyrrol-2-yl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: methyl 5-(1H-pyrrol-2-yl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2111472-92-3
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• CID: 6227340
• PubChem ID: 165466966
• Update Time: 2025-10-29

methyl 5-(1H-pyrrol-2-yl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-786149
• methyl 5-(1H-pyrrol-2-yl)-1H-1,2,3-triazole-4-carboxylate
• 2111472-92-3

• Inchi： 1S/C8H8N4O2/c1-14-8(13)7-6(10-12-11-7)5-3-2-4-9-5/h2-4,9H,1H3,(H,10,11,12)
• InChI Key： GPIAYPLTELKWNP-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C2=CC=CN2)=NNN=1)=O

Computed Properties

• Exact Mass: 192.06472551g/mol
• Monoisotopic Mass: 192.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 83.7Ų

Additional information on methyl 5-(1H-pyrrol-2-yl)-1H-1,2,3-triazole-4-carboxylate

Comprehensive Overview of Methyl 5-(1H-pyrrol-2-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2111472-92-3)

The compound methyl 5-(1H-pyrrol-2-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2111472-92-3) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This molecule combines a pyrrole ring with a 1,2,3-triazole moiety, both of which are critical scaffolds in medicinal chemistry. The presence of a carboxylate ester group further enhances its reactivity, making it a versatile intermediate for synthetic transformations.

In the context of current research trends, methyl 5-(1H-pyrrol-2-yl)-1H-1,2,3-triazole-4-carboxylate is often explored for its role in click chemistry and bioorthogonal reactions. These methodologies are pivotal in drug discovery, where the demand for efficient and selective coupling reactions is high. Researchers frequently search for terms like "triazole derivatives in drug design" or "pyrrole-triazole hybrid synthesis," reflecting the growing interest in such hybrid structures. The compound's ability to participate in Huisgen cycloaddition reactions makes it particularly valuable for constructing complex molecular architectures.

From a structural perspective, the 1H-pyrrol-2-yl group in methyl 5-(1H-pyrrol-2-yl)-1H-1,2,3-triazole-4-carboxylate contributes to its electron-rich nature, which can influence its binding affinity in biological systems. This characteristic aligns with the rising focus on electron-rich heterocycles in the development of kinase inhibitors and GPCR modulators. Recent publications have highlighted the importance of such motifs in addressing challenges like drug resistance and selectivity issues, topics frequently queried in academic and industrial research databases.

The synthetic versatility of CAS No. 2111472-92-3 also extends to materials science, where its triazole-pyrrole core is investigated for applications in organic electronics and luminescent materials. Searches for "triazole-based organic semiconductors" or "pyrrole-containing photophores" underscore the interdisciplinary relevance of this compound. Its potential to act as a ligand in coordination chemistry further broadens its utility, particularly in the design of catalysts and sensors.

Quality and purity are critical considerations for researchers working with methyl 5-(1H-pyrrol-2-yl)-1H-1,2,3-triazole-4-carboxylate. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound. Queries like "how to purify triazole carboxylates" or "analytical methods for heterocyclic esters" reflect the practical challenges faced by chemists. Proper storage conditions—typically under inert atmospheres at low temperatures—are essential to maintain its stability, a point often emphasized in supplier documentation.

In summary, methyl 5-(1H-pyrrol-2-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2111472-92-3) represents a compelling case study in the convergence of synthetic chemistry and applied research. Its dual functionality as a pharmacophore and a material building block positions it at the forefront of innovation. As interest in multifunctional heterocycles continues to grow, this compound is likely to remain a subject of intense study, driven by its adaptability to diverse scientific inquiries.